Cas no 16467-50-8 (2-Chloro-N-(cyclohexylcarbamoyl)acetamide)

• Product Name: 2-Chloro-N-(cyclohexylcarbamoyl)acetamide
• CAS No: 16467-50-8
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• MDL: MFCD03976170
• CID: 215638
• PubChem ID: 2424051
• Update Time: 2025-05-21

2-Chloro-N-(cyclohexylcarbamoyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(cyclohexylcarbamoyl)acetamide
• 1-(2-CHLORO-ACETYL)-3-CYCLOHEXYL-UREA
• Acetamide,2-chloro-N-[(cyclohexylamino)carbonyl]-
• 3-(2-chloroacetyl)-1-cyclohexylurea
• AB0057416
• ST2416796
• Z4258
• Acetamide, 2-chloro-N-[(cyclohexylamino)carbonyl]-
• 16467-50-8
• AKOS008966917
• EN300-05516
• DS-2459
• CS-0186621
• SR-01000041888-1
• SCHEMBL10824411
• SR-01000041888
• DTXSID70368604
• MFCD03976170
• Z56904663

• MDL： MFCD03976170
• Inchi： 1S/C9H15ClN2O2/c10-6-8(13)12-9(14)11-7-4-2-1-3-5-7/h7H,1-6H2,(H2,11,12,13,14)
• InChI Key： AJYLCYFEYRUYOG-UHFFFAOYSA-N
• SMILES： ClCC(NC(NC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 218.08235
• Monoisotopic Mass: 218.082205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.2
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.509
• PSA: 58.2

2-Chloro-N-(cyclohexylcarbamoyl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Chloro-N-(cyclohexylcarbamoyl)acetamide

2-Chloro-N-(cyclohexylcarbamoyl)acetamide: A Comprehensive Guide to Properties and Applications

2-Chloro-N-(cyclohexylcarbamoyl)acetamide (CAS No. 16467-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloroacetamide derivative features a unique molecular structure combining a cyclohexylcarbamoyl moiety with a reactive chloroacetamide group, making it valuable for various synthetic applications.

The compound's molecular formula C9H15ClN2O2 and molecular weight of 218.68 g/mol position it as an important intermediate in organic synthesis. Researchers particularly value its N-cyclohexyl urea backbone, which contributes to its stability and reactivity profile. Recent studies in medicinal chemistry have explored its potential as a building block for heterocyclic compounds, especially in developing novel enzyme inhibitors and pharmacologically active molecules.

In the agrochemical sector, derivatives of 2-Chloro-N-(cyclohexylcarbamoyl)acetamide have shown promise as precursors for herbicide development. The compound's structural features allow for modifications that can target specific plant metabolic pathways while maintaining favorable environmental profiles. This aligns with current industry trends toward developing sustainable crop protection solutions with reduced ecological impact.

The synthesis of CAS 16467-50-8 typically involves the reaction between cyclohexyl isocyanate and chloroacetyl chloride under controlled conditions. Process optimization has become a focus area, with researchers investigating greener synthetic routes that minimize solvent use and improve atom economy—key considerations in modern green chemistry initiatives.

Analytical characterization of 2-Chloro-N-cyclohexylcarbamoylacetamide employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. These analytical profiles are crucial for quality control in industrial applications and regulatory compliance.

Recent patent literature reveals growing interest in N-(cyclohexylcarbamoyl) chloroacetamide derivatives for various applications. Several filings describe their use in creating biologically active compounds with potential applications in drug discovery and crop science. This intellectual property activity suggests expanding commercial potential for this chemical class.

From a safety perspective, proper handling of 2-Chloro-N-(cyclohexylcarbamoyl)acetamide requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the compound in powder form. Storage recommendations typically include keeping the material in a cool, dry environment protected from moisture.

The global market for specialty chemical intermediates like 16467-50-8 has shown steady growth, driven by increasing R&D investment in pharmaceuticals and agrochemicals. Supply chain considerations have become particularly important, with manufacturers emphasizing reliable sourcing of raw materials and consistent product quality to meet researcher demands.

Environmental fate studies of related chloroacetamide compounds suggest that proper disposal methods should be followed to prevent ecosystem impacts. Many research institutions now include green chemistry principles in their workflows when working with such intermediates, reflecting broader sustainability trends in chemical research.

Future research directions for 2-Chloro-N-(cyclohexylcarbamoyl)acetamide may explore its potential in catalytic applications or as a ligand in coordination chemistry. The compound's versatile structure offers numerous possibilities for modification, making it an interesting subject for continued investigation in academic and industrial laboratories worldwide.